1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine
Overview
Description
1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine (AE-TFA) is a novel compound that has recently been studied for its potential applications in the fields of synthetic chemistry and biochemistry. AE-TFA is a nitrogen-containing heterocyclic compound that is structurally similar to the commonly used azide compounds, but with the addition of a trifluoromethyl group. AE-TFA is of interest due to its unique properties, which make it a potential candidate for a variety of applications in synthetic chemistry and biochemistry.
Scientific Research Applications
Building Blocks for Polyamines
Aziridines and azetidines, which include “1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine”, are used as building blocks for polyamines by anionic and cationic ring-opening polymerization . These polymers have many important applications, such as antibacterial and antimicrobial coatings, CO2 adsorption, chelation and materials templating, and non-viral gene transfection .
Synthesis of Various Heterocycles
Organic azides, including “1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine”, are used in the synthesis of various heterocycles . They can be used in intermolecular or intramolecular reactions, under thermal, catalyzed, or noncatalyzed conditions . These reactions aim to prepare basic five-, six-, organometallic heterocyclic-membered systems and/or their fused analogs .
One-Pot Domino Reaction
Organic azides can be used in one-pot domino reactions to synthesize various heterocycles . This process involves the use of the azido group in chemical reactions .
Utility of Chosen Catalysts
Organic azides can be used to study the utility of chosen catalysts in chemoselectivity favoring C−H and C-N bonds .
Ugi Four-Component Reaction
Organic azides can be used in one-pot procedures, such as the Ugi four-component reaction .
Aza-Michael Addition
Organic azides can be used in nucleophilic addition reactions, such as the Aza-Michael addition .
[3+2] Cycloaddition
Organic azides can be used in cycloaddition reactions, such as [3+2] cycloaddition .
Insertion Reaction of C-H Amination
Organic azides can be used in insertion reactions of C-H amination .
Safety and Hazards
properties
IUPAC Name |
1-(2-azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13F3N4O/c1-2-16-7(8(9,10)11)5-15(6-7)4-3-13-14-12/h2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHRSEWMAESPFAU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1(CN(C1)CCN=[N+]=[N-])C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13F3N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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